3-(2-{[2,2'-Bifuran]-5-yl}-2-hydroxyethyl)-1-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C18H15F3N2O4/c19-18(20,21)11-4-1-2-5-12(11)23-17(25)22-10-13(24)14-7-8-16(27-14)15-6-3-9-26-15/h1-9,13,24H,10H2,(H2,22,23,25)
• InChI Key: CAGZFLVKGWCCOH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NCC(C2=CC=C(O2)C3=CC=CO3)O
• Molecular Formula: C18H15F3N2O4
• Molecular Weight: 380.3 g/mol

Description

The compound you mentioned is a urea derivative with a bifuran and a trifluoromethylphenyl group. Urea derivatives are known for their wide range of applications in medicinal chemistry and as catalysts. The presence of a trifluoromethyl group can enhance the compound’s stability, reactivity, and lipophilicity.

Chemical Reactions Analysis

Urea derivatives, such as the one you mentioned, can participate in a variety of chemical reactions. They are often used as catalysts and can stabilize developing charges in transition states through hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. The trifluoromethyl group could enhance the compound’s lipophilicity, which might influence its solubility and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a catalyst, it might function by stabilizing transition states and lowering the activation energy of the reaction.